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Compound of Interest

Compound Name:
1,3-diphenyl-1H-pyrazole-4-

carboxylic acid

Cat. No.: B1331658 Get Quote

A Technical Guide to 1,3-diphenyl-1H-pyrazole-4-
carboxylic acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical, chemical, and

biological properties of 1,3-diphenyl-1H-pyrazole-4-carboxylic acid. The information is

compiled from various scientific sources to support research and development activities.

Core Properties and Data
1,3-diphenyl-1H-pyrazole-4-carboxylic acid is a heterocyclic organic compound featuring a

central pyrazole ring substituted with two phenyl groups and a carboxylic acid functional group.

Its structure is a scaffold of interest in medicinal chemistry due to the broad biological activities

associated with the pyrazole class of molecules.

Physical and Chemical Properties
The quantitative physical and chemical properties of 1,3-diphenyl-1H-pyrazole-4-carboxylic
acid are summarized below. It should be noted that while key identifiers are well-documented,

specific experimental values for properties such as melting point, solubility, and pKa are not

readily available in the cited literature.
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Property Value Citation(s)

Molecular Formula C₁₆H₁₂N₂O₂ [1][2]

Molecular Weight 264.28 g/mol [1][2]

IUPAC Name
1,3-diphenylpyrazole-4-

carboxylic acid
[1]

CAS Number 77169-12-1 [1][2]

Appearance
Solid (Inferred from related

compounds)
[3]

Melting Point Data not available

Boiling Point Data not available

Topological Polar Surface Area 55.1 Å² [1]

XLogP3-AA 3.1 [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
3 [2]

Rotatable Bond Count 3 [2]

Spectral Data
While specific spectra for 1,3-diphenyl-1H-pyrazole-4-carboxylic acid are indexed in

databases like PubChem, the raw data or interpreted peak lists are not publicly provided.[1]

However, the characteristic infrared absorption bands for the key functional groups are well-

established:
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Functional Group
Characteristic Absorption
(cm⁻¹)

Citation(s)

Carboxylic Acid O-H Stretch 3300–2500 (broad) [4][5]

Aromatic C-H Stretch 3100–3000 [4]

Carboxylic Acid C=O Stretch 1760–1690 [4][5]

Aromatic C=C Stretch 1600–1400 [4]

Experimental Protocols
The synthesis of 1,3-diphenyl-1H-pyrazole-4-carboxylic acid is a multi-step process

beginning with the formation of a hydrazone, followed by a Vilsmeier-Haack cyclization to form

the pyrazole aldehyde, and concluding with an oxidation step.

Synthesis Workflow Diagram
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Step 1: Hydrazone Formation

Step 2: Vilsmeier-Haack Cyclization

Step 3: Oxidation

Acetophenone

Sodium Acetate
Anhydrous Ethanol

Phenylhydrazine HCl

1-phenyl-2-(1-phenylethylidene)
hydrazine

Reflux

DMF / POCl₃

1,3-diphenyl-1H-pyrazole-4-carbaldehyde

50-60°C, 5h

NaClO₂ / NH₂SO₃H
in Acetone

1,3-diphenyl-1H-pyrazole-4-carboxylic acid

Stir, 2h

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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